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Compound of Interest

Compound Name: ITH15004

Cat. No.: B15588805 Get Quote

For Research Use Only

Introduction
ITH15004 is a novel purine derivative identified as a modulator of cellular calcium signaling.

Specifically, it has been characterized as an antagonist of the P2X7 receptor and has been

shown to affect mitochondrial calcium handling. Its ability to influence these key signaling

pathways makes it a valuable tool for researchers in various fields, including neurobiology,

immunology, and drug development. Proper preparation of ITH15004 stock solutions is critical

for obtaining accurate and reproducible experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of ITH15004 stock solutions for in

vitro research applications.

ITH15004 Properties
A comprehensive understanding of the physicochemical properties of ITH15004 is essential for

its effective use in experimental settings.
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Property Value Source

Chemical Name

2-(6-chloro-9H-purin-9-yl)-1-

(2,4-dichlorophenyl)ethan-1-

one

[1]

Molecular Formula C₁₃H₇Cl₃N₄O Calculated

Molecular Weight 355.6 g/mol Calculated

Appearance White to off-white solid General Assumption

Solubility Soluble in DMSO Inferred from common practice

Note: The solubility of ITH15004 in aqueous solutions is expected to be low. It is recommended

to use a water-miscible organic solvent, such as dimethyl sulfoxide (DMSO), to prepare a

concentrated stock solution.

Protocol for Preparing a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of ITH15004 in dimethyl

sulfoxide (DMSO).

Materials:

ITH15004 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Equilibrate Reagents: Allow the ITH15004 powder and DMSO to reach room temperature

before use.

Weigh ITH15004: Accurately weigh out a precise amount of ITH15004 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.556 mg of ITH15004.

Calculation:

Weight (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Weight (mg) = 0.010 mol/L x 0.001 L x 355.6 g/mol x 1000 mg/g = 3.556 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the weighed

ITH15004. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the ITH15004 is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid

dissolution if necessary, but avoid excessive heat. Visually inspect the solution to ensure no

solid particles remain.

Storage: Store the 10 mM ITH15004 stock solution at -20°C in small aliquots to minimize

freeze-thaw cycles. For short-term storage (up to a few days), 4°C may be acceptable.

Protect the solution from light by using amber vials or by wrapping the vials in aluminum foil.

Table of ITH15004 Stock Solution Preparation:

Desired Stock
Concentration

Mass of ITH15004
for 1 mL of DMSO

Mass of ITH15004
for 5 mL of DMSO

Mass of ITH15004
for 10 mL of DMSO

1 mM 0.356 mg 1.778 mg 3.556 mg

10 mM 3.556 mg 17.78 mg 35.56 mg

20 mM 7.112 mg 35.56 mg 71.12 mg

50 mM 17.78 mg 88.90 mg 177.80 mg
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Experimental Workflow
The following diagram illustrates the general workflow for preparing and using ITH15004 stock

solutions in cell-based assays.
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Workflow for preparing and using ITH15004.

Signaling Pathways Modulated by ITH15004
ITH15004 is known to interact with at least two key signaling pathways involved in calcium

homeostasis.

1. P2X7 Receptor Signaling Pathway:

The P2X7 receptor is an ATP-gated ion channel that, upon activation, leads to an influx of Ca²⁺

and Na⁺ and an efflux of K⁺.[2][3] This can trigger a variety of downstream signaling cascades,

including the activation of the NLRP3 inflammasome and subsequent release of pro-
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inflammatory cytokines.[1] ITH15004 acts as an antagonist of the P2X7 receptor, thereby

inhibiting these downstream effects.
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ITH15004 inhibits the P2X7 receptor signaling pathway.

2. Mitochondrial Calcium Uniporter (MCU) Signaling Pathway:

Mitochondria play a crucial role in buffering cytosolic calcium levels. The mitochondrial calcium

uniporter (MCU) is a channel in the inner mitochondrial membrane that facilitates the uptake of

Ca²⁺ into the mitochondrial matrix.[4][5] This process is essential for regulating cellular

metabolism and signaling. ITH15004 has been shown to modulate mitochondrial calcium

handling, suggesting an interaction with the MCU complex or related pathways.[2]
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ITH15004 modulates mitochondrial calcium uptake.

Safety Precautions
ITH15004 is for research use only and is not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound.

Handle the powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for complete safety information.

Disclaimer
The information provided in this document is for guidance only and is based on the best

available knowledge at the time of publication. It is the responsibility of the end-user to

determine the suitability of this information for their specific application. The user assumes all

risk and liability for the use of this product and information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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